Cas no 2138356-22-4 (5-(chlorodifluoromethyl)-1,2,4-oxadiazole-3-carboxylic acid)

• Product Name: 5-(chlorodifluoromethyl)-1,2,4-oxadiazole-3-carboxylic acid
• CAS No: 2138356-22-4
• MF: C₄HClF₂N₂O₃
• MW: 198.512146711349
• CID: 6029066
• PubChem ID: 165475093
• Update Time: 2025-10-28

5-(chlorodifluoromethyl)-1,2,4-oxadiazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(chlorodifluoromethyl)-1,2,4-oxadiazole-3-carboxylic acid
• EN300-1120394
• 2138356-22-4

• Inchi： 1S/C4HClF2N2O3/c5-4(6,7)3-8-1(2(10)11)9-12-3/h(H,10,11)
• InChI Key： IRZBJBHKJREZBB-UHFFFAOYSA-N
• SMILES： ClC(C1=NC(C(=O)O)=NO1)(F)F

Computed Properties

• Exact Mass: 197.9643759g/mol
• Monoisotopic Mass: 197.9643759g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 76.2Ų

Additional information on 5-(chlorodifluoromethyl)-1,2,4-oxadiazole-3-carboxylic acid

Introduction to 5-(chlorodifluoromethyl)-1,2,4-oxadiazole-3-carboxylic acid (CAS No. 2138356-22-4)

5-(chlorodifluoromethyl)-1,2,4-oxadiazole-3-carboxylic acid, identified by the chemical identifier CAS No. 2138356-22-4, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This heterocyclic organic compound belongs to the oxadiazole family, a class of molecules known for their diverse biological activities and utility in drug development. The structural features of this compound, particularly the presence of a chlorodifluoromethyl substituent and a carboxylic acid functional group, contribute to its unique chemical properties and potential applications in synthetic chemistry and bioactivity studies.

The chlorodifluoromethyl group is a key structural motif that imparts reactivity and functionality to the molecule. This moiety is often employed in synthetic transformations due to its ability to participate in nucleophilic substitution reactions, allowing for further derivatization and the creation of more complex structures. Additionally, the chlorodifluoromethyl group has been explored for its potential in modulating metabolic pathways and enhancing drug bioavailability, making it a valuable component in medicinal chemistry.

The oxadiazole core of 5-(chlorodifluoromethyl)-1,2,4-oxadiazole-3-carboxylic acid is another critical feature that contributes to its biological relevance. Oxadiazoles are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The three-membered ring structure of oxadiazoles facilitates interactions with biological targets such as enzymes and receptors, leading to therapeutic effects. Research has demonstrated that oxadiazole derivatives can inhibit key enzymes involved in cancer progression and inflammation, highlighting their potential as lead compounds in drug discovery.

The carboxylic acid functional group at the 3-position of the oxadiazole ring further enhances the versatility of 5-(chlorodifluoromethyl)-1,2,4-oxadiazole-3-carboxylic acid. This group can be readily modified through various chemical reactions, such as esterification or amidation, to tailor the pharmacological properties of the compound. The carboxylic acid moiety also allows for interactions with other functional groups in biological systems, potentially increasing binding affinity and therapeutic efficacy.

Recent advancements in medicinal chemistry have underscored the importance of heterocyclic compounds like 5-(chlorodifluoromethyl)-1,2,4-oxadiazole-3-carboxylic acid in addressing unmet medical needs. Studies have shown that oxadiazole derivatives exhibit promising activity against resistant bacterial strains and have been investigated for their role in modulating immune responses. The unique combination of structural features in this compound makes it a compelling candidate for further exploration in drug development.

In synthetic chemistry, 5-(chlorodifluoromethyl)-1,2,4-oxadiazole-3-carboxylic acid serves as a valuable intermediate for constructing more complex molecules. Its reactivity allows chemists to introduce additional functional groups or alter existing ones with precision, enabling the synthesis of novel compounds with tailored properties. This flexibility is particularly useful in developing libraries of molecules for high-throughput screening (HTS) campaigns aimed at identifying new drug candidates.

The pharmacokinetic profile of 5-(chlorodifluoromethyl)-1,2,4-oxadiazole-3-carboxylic acid is another area of interest. The presence of both lipophilic and hydrophilic regions in its structure suggests potential for oral bioavailability and tissue distribution. Further studies are needed to optimize its pharmacokinetic properties and explore its suitability for different routes of administration.

Computational modeling and molecular dynamics simulations have been increasingly utilized to study the interactions between 5-(chlorodifluoromethyl)-1,2,4-oxadiazole-3-carboxylic acid and biological targets. These approaches provide insights into the binding mechanisms and help predict the efficacy and selectivity of the compound. By integrating experimental data with computational methods, researchers can accelerate the discovery process and identify optimized derivatives with improved therapeutic profiles.

The environmental impact of pharmaceutical compounds is also a growing concern in drug development. While 5-(chlorodifluoromethyl)-1,2,4-oxadiazole-3-carboxylic acid has not been widely studied from an environmental perspective, it is important to consider its biodegradability and potential ecotoxicity during early-stage research. Sustainable practices in synthetic chemistry can help minimize environmental footprint while maximizing therapeutic benefit.

In conclusion,5-(chlorodifluoromethyl)-1,2,4-oxadiazole-3-carboxylic acid (CAS No. 2138356-22-4) represents a promising compound with diverse applications in pharmaceutical research and drug development. Its unique structural features make it a versatile building block for synthesizing novel therapeutics targeting various diseases. Continued exploration into its biological activities and synthetic utility will likely yield valuable insights into new treatment strategies.